Cas no 923-02-4 (N-(Hydroxymethyl)-2-methylacrylamide)
N-(Hydroxymethyl)-2-methylacrylamide is a reactive monomer featuring both hydroxyl and acrylamide functional groups, making it valuable in polymer and coating applications. Its bifunctional structure enables crosslinking, enhancing the thermal and mechanical stability of derived polymers. The compound is particularly useful in thermosetting resins, adhesives, and UV-curable systems due to its ability to participate in free-radical polymerization and condensation reactions. Its hydroxymethyl group offers further reactivity for modifications, such as etherification or esterification. This monomer is also employed in biomedical applications, including hydrogel synthesis, where its hydrophilic nature and crosslinking capability improve material performance. Careful handling is advised due to potential sensitivity to moisture and polymerization under certain conditions.

923-02-4 structure
Product name:N-(Hydroxymethyl)-2-methylacrylamide
N-(Hydroxymethyl)-2-methylacrylamide Chemical and Physical Properties
Names and Identifiers
-
- N-MMAA
- N-(Hydroxymethyl)methacrylamide solution
- N-(hydroxymethyl)-2-methy-2-propenamide
- N-(Hydroxymethyl)-2-methylacrylamide
- N-(hydroxymethyl)-2-methylprop-2-enamide
- 2-Propenamide,N-(hydroxymethyl)-2-methyl
- Acrylamide,N-(hydroxymethyl)-2-methyl
- EINECS 213-086-1
- Methacrylsaeure-(hydroxymethyl-amid)
- Methylolmethacrylamide
- N-hydroxymethyl methacrylamide
- N-Hydroxymethyl-methacrylamid
- N-METHYLOL METHACRYLAMIDE
- NSC 2691
- N-(Hydroxymethyl)-2-methyl-2-propenamide
- Q27270148
- BRN 0506510
- NSC2691
- N-methylolmethacrylamide
- H1774
- N-(Hydroxymethyl)methacrylamide
- NSC-2691
- 923-02-4
- AKOS003238453
- N-hydroxymethylmethacrylamide
- 8BO2025ITR
- SCHEMBL27050
- UNII-8BO2025ITR
- Acrylamide, N-(hydroxymethyl)-2-methyl-
- NS00007081
- (HYDROXYMETHYL)METHACRYLAMIDE
- DTXSID2027335
- EC 213-086-1
- 2-Propenamide, N-(hydroxymethyl)-2-methyl-
- DNTMQTKDNSEIFO-UHFFFAOYSA-N
- FT-0693774
- DB-230974
- DTXCID207335
- N-(Hydroxymethyl)methacrylamid
- MEAA cpd
- Acrylamide, N-(hydroxymethyl)-2-methyl-(6CI,8CI)
- inverted exclamation markY52% in water
- N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ)
-
- MDL: MFCD00021960
- Inchi: InChI=1S/C5H9NO2/c1-4(2)5(8)6-3-7/h7H,1,3H2,2H3,(H,6,8)
- InChI Key: DNTMQTKDNSEIFO-UHFFFAOYSA-N
- SMILES: C=C(C(NCO)=O)C
Computed Properties
- Exact Mass: 115.06300
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.052
- Melting Point: 53-55 ºC
- Boiling Point: 100°C
- Flash Point: >110°C
- Refractive Index: n20/D 1.43
- PSA: 49.33000
- LogP: 0.01940
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N-(Hydroxymethyl)-2-methylacrylamide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- Hazard Category Code: 22-40-43-68
- Safety Instruction: S26; S36/37/39; S36/37; S23
- RTECS:UC6380000
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Risk Phrases:R22; R40; R43; R68
N-(Hydroxymethyl)-2-methylacrylamide Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(Hydroxymethyl)-2-methylacrylamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1078391-100g |
N-METHYLOL METHACRYLAMIDE |
923-02-4 | 95% | 100g |
$185 | 2022-11-02 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1774-25G |
N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ) |
923-02-4 | 25g |
¥290.00 | 2024-04-15 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532576-5g |
N-(hydroxymethyl)methacrylamide |
923-02-4 | 98% | 5g |
¥4543.00 | 2024-04-25 | |
1PlusChem | 1P006LO4-5g |
N-METHYLOL METHACRYLAMIDE |
923-02-4 | 52.0% solution in water (stabilized with MEHQ);RG | 5g |
$29.00 | 2024-04-20 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1774-500G |
N-(Hydroxymethyl)methacrylamide Solution in Water (stabilized with MEHQ) |
923-02-4 | 500g |
¥1490.00 | 2024-04-15 | ||
TRC | N250175-500mg |
N-(Hydroxymethyl)-2-methylacrylamide |
923-02-4 | 500mg |
290.00 | 2021-07-24 | ||
TRC | N250175-1000mg |
N-(Hydroxymethyl)-2-methylacrylamide |
923-02-4 | 1g |
465.00 | 2021-07-24 | ||
TRC | N250175-250mg |
N-(Hydroxymethyl)-2-methylacrylamide |
923-02-4 | 250mg |
175.00 | 2021-07-24 | ||
Aaron | AR006LWG-25g |
N-METHYLOL METHACRYLAMIDE |
923-02-4 | 52% | 25g |
$42.00 | 2025-02-13 | |
Ambeed | A940773-5g |
N-Methylolmethacrylamide |
923-02-4 | 95% +(stabilized with MEHQ) | 5g |
$484.0 | 2024-04-15 |
N-(Hydroxymethyl)-2-methylacrylamide Related Literature
-
Oleg A. Kazantsev,Ildar R. Arifullin,Maria V. Savinova,Alexey P. Sivokhin,Yevgeniya A. Bol'shakova,Ekaterina S. Shchegravina React. Chem. Eng. 2020 5 1791
-
Samantha Molina-Gutiérrez,Vincent Ladmiral,Roberta Bongiovanni,Sylvain Caillol,Patrick Lacroix-Desmazes Green Chem. 2019 21 36
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:923-02-4)N-(Hydroxymethyl)-2-methylacrylamide

Purity:99%
Quantity:5g
Price ($):436.0